Cas no 98632-92-9 (D-N-CBZ-3-PYRAZOL-1-YL-ALANINE)

• Product Name: D-N-CBZ-3-PYRAZOL-1-YL-ALANINE
• CAS No: 98632-92-9
• MF: C₁₄H₁₅N₃O₄
• MW: 289.286603212357
• CID: 1991279
• PubChem ID: 71743020
• Update Time: 2025-06-11

D-N-CBZ-3-PYRAZOL-1-YL-ALANINE Chemical and Physical Properties

Names and Identifiers

• D-N-CBZ-3-PYRAZOL-1-YL-ALANINE
• (2R)-2-(phenylmethoxycarbonylamino)-3-pyrazol-1-ylpropanoic acid
• N-Cbz-3-(Pyrazol-1-yl)-D-alanine
• (R)-2-(((BENZYLOXY)CARBONYL)AMINO)-3-(1H-PYRAZOL-1-YL)PROPANOIC ACID
• 98632-92-9
• N-[(Benzyloxy)carbonyl]-3-(1H-pyrazol-1-yl)-D-alanine
• (R)-2-(((BENZYLOXY)CARBONYL)AMINO)-3-(1H-PYRAZOL-1-YL)PROPANOICACID
• DTXSID30857281

• Inchi： 1S/C14H15N3O4/c18-13(19)12(9-17-8-4-7-15-17)16-14(20)21-10-11-5-2-1-3-6-11/h1-8,12H,9-10H2,(H,16,20)(H,18,19)/t12-/m1/s1
• InChI Key： IQMIVNGNLQKTJX-GFCCVEGCSA-N
• SMILES： O(CC1C=CC=CC=1)C(N[C@@H](C(=O)O)CN1C=CC=N1)=O

Computed Properties

• Exact Mass: 289.10625597Da
• Monoisotopic Mass: 289.10625597Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 93.5Ų

Additional information on D-N-CBZ-3-PYRAZOL-1-YL-ALANINE

Professional Introduction to Compound with CAS No. 98632-92-9 and Product Name: D-N-CBZ-3-PYRAZOL-1-YL-ALANINE

D-N-CBZ-3-PYRAZOL-1-YL-ALANINE (CAS No. 98632-92-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential biological activities. This compound belongs to the class of pyrazole derivatives, which are known for their broad spectrum of pharmacological effects, including anti-inflammatory, antimicrobial, and anticancer properties. The presence of the CBZ (carbobenzyloxy) protecting group in the molecule suggests its utility as an intermediate in peptide synthesis and drug development, where it serves as a temporary protecting agent for amino groups.

The 3-pyrazol-1-yl-alanine moiety in the compound's structure is particularly noteworthy, as it combines the versatility of pyrazole heterocycles with the functionality of alanine, an essential amino acid. Pyrazole derivatives have been extensively studied for their ability to modulate various biological pathways, making them valuable candidates for drug discovery. The D-N configuration implies a specific stereochemical arrangement that can influence the compound's interactions with biological targets, such as enzymes and receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of compounds like D-N-CBZ-3-PYRAZOL-1-YL-ALANINE with greater accuracy. Studies have shown that pyrazole-based molecules can exhibit inhibitory effects on enzymes involved in inflammatory processes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are key players in the production of pro-inflammatory mediators, making pyrazole derivatives promising candidates for developing novel anti-inflammatory therapies.

The CBZ protecting group is particularly relevant in the context of peptide synthesis, where it allows for selective protection and deprotection of amino groups during multi-step synthetic routes. This functionality is crucial for constructing complex peptide drugs without unwanted side reactions. The utility of D-N-CBZ-3-PYRAZOL-1-YL-ALANINE as a building block in peptide chemistry has been demonstrated in several synthetic protocols, where it serves as a precursor for more elaborate structures.

In addition to its role in peptide synthesis, D-N-CBZ-3-PYRAZOL-1-YL-ALANINE has shown potential in medicinal chemistry research. The pyrazole ring can act as a pharmacophore, interacting with biological targets to elicit therapeutic effects. For instance, certain pyrazole derivatives have been reported to inhibit kinases and other enzymes implicated in cancer progression. The structural flexibility of this compound allows for modifications that can enhance its binding affinity and selectivity towards specific biological targets.

Recent clinical trials have explored the efficacy of pyrazole-based compounds in treating various diseases, including neurodegenerative disorders and autoimmune conditions. While D-N-CBZ-3-PYRAZOL-1-YL-ALANINE itself may not be under clinical investigation at this time, its structural analogs have demonstrated encouraging results in preclinical studies. These findings underscore the importance of pyrazole derivatives as scaffolds for developing new drugs with improved pharmacological profiles.

The synthesis of D-N-CBZ-3-PYRAZOL-1-YL-ALANINE involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to construct the desired stereocenter accurately. These methods align with contemporary trends in synthetic chemistry aimed at improving efficiency and sustainability.

The use of computational tools has further facilitated the design and optimization of synthetic routes for complex molecules like D-N-CBZ-3-PYRAZOL-1-YL-ALANINE. Molecular dynamics simulations and quantum mechanical calculations can predict reaction outcomes and identify optimal conditions for synthesis. Such advancements have significantly reduced the time and resources required for developing new compounds.

In conclusion, D-N-CBZ-3-PYRAZOL-1-YL-ALANINE (CAS No. 98632-92-9) is a versatile compound with potential applications in pharmaceutical research and peptide synthesis. Its unique structure combines the pharmacological promise of pyrazole derivatives with the functional utility of alanine residues, making it a valuable tool for drug discovery and molecular biology studies. As research continues to uncover new therapeutic applications for pyrazole-based compounds, D-N-CBZ-3-PYRAZOL-1-YL-ALANINE is poised to play a significant role in future medical innovations.